Cas no 51241-32-8 (BENZENE, 1-BUTOXY-3-METHOXY-)

• Product Name: BENZENE, 1-BUTOXY-3-METHOXY-
• CAS No: 51241-32-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 3368364
• PubChem ID: 9877538
• Update Time: 2025-06-07

BENZENE, 1-BUTOXY-3-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BUTOXY-3-METHOXY-
• CHEMBL2252479
• SY318779
• SCHEMBL1071738
• 1-butyloxy-3-methoxybenzene
• MFCD31699842
• 1-butoxy-3-methoxybenzene
• 3-Butoxytoluene
• 51241-32-8
• DTXSID901312558
• 3-Methoxyphenol, butyl ether

• Inchi： 1S/C11H16O2/c1-3-4-8-13-11-7-5-6-10(9-11)12-2/h5-7,9H,3-4,8H2,1-2H3
• InChI Key： WSKZNCFDZYXAON-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CCCC

Computed Properties

• Exact Mass: 180.115029749Da
• Monoisotopic Mass: 180.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on BENZENE, 1-BUTOXY-3-METHOXY-

Chemical Profile of BENZENE, 1-BUTOXY-3-METHOXY- (CAS No. 51241-32-8)

BENZENE, 1-BUTOXY-3-METHOXY-, identified by the Chemical Abstracts Service Number (CAS No.) 51241-32-8, is a significant organic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound, featuring a butoxy and methoxy substituent on a benzene ring, exhibits unique structural and functional properties that make it valuable in various synthetic applications. The presence of these ether-like groups contributes to its solubility characteristics and reactivity, which are pivotal in drug development and material science.

The molecular structure of BENZENE, 1-BUTOXY-3-METHOXY- (CAS No. 51241-32-8) consists of a benzene core substituted with a butyl group at the 1-position and a methoxy group at the 3-position. This arrangement imparts specific electronic and steric effects that influence its interactions with other molecules. In pharmaceutical chemistry, such structural motifs are often exploited to modulate bioactivity, solubility, and metabolic stability of drug candidates. The compound’s ability to serve as a building block in synthesizing more complex molecules has made it a subject of interest in medicinal chemistry.

Recent advancements in the synthesis and application of BENZENE, 1-BUTOXY-3-METHOXY- (CAS No. 51241-32-8) have highlighted its potential in the development of novel therapeutic agents. For instance, researchers have demonstrated its utility in constructing heterocyclic derivatives that exhibit promising biological activities. These derivatives often target specific enzymatic pathways or receptor interactions, making them candidates for treating various diseases. The ease with which this compound can be functionalized further enhances its appeal as a scaffold for drug discovery.

In the realm of material science, BENZENE, 1-BUTOXY-3-METHOXY- (CAS No. 51241-32-8) has been explored for its role in creating advanced polymers and coatings. Its incorporation into polymer matrices can improve thermal stability and mechanical properties, making it useful in high-performance materials. Additionally, the compound’s solvent properties have been leveraged in formulating specialized coatings that offer enhanced durability and chemical resistance.

The synthesis of BENZENE, 1-BUTOXY-3-METHOXY- (CAS No. 51241-32-8) typically involves nucleophilic aromatic substitution reactions or metal-catalyzed cross-coupling processes. These synthetic routes allow for high selectivity and yield, which are critical for industrial-scale production. Recent innovations in catalytic systems have further refined these methods, reducing waste and improving efficiency. Such advancements align with the growing emphasis on sustainable chemistry practices.

From an industrial perspective, the demand for BENZENE, 1-BUTOXY-3-METHOXY- (CAS No. 51241-32-8) is driven by its versatility in chemical synthesis. Its use as an intermediate in producing fine chemicals and specialty materials underscores its importance in various sectors. Companies specializing in fine chemicals have invested in optimizing production processes to meet this demand while adhering to stringent quality control measures.

The safety profile of BENZENE, 1-BUTOXY-3-METHOXY- (CAS No. 51241-32-8) is another critical consideration in its application. While benzene derivatives require careful handling due to potential health hazards associated with aromatic hydrocarbons, proper storage and handling protocols mitigate these risks effectively. Regulatory guidelines mandate rigorous testing to ensure that exposure levels remain within safe limits during synthesis and application.

In conclusion, BENZENE, 1-BUTOXY-3-METHOXY- (CAS No. 51241-32-8) represents a compound of significant interest across multiple domains of chemistry and materials science. Its unique structural features enable diverse applications, from pharmaceuticals to advanced materials, while ongoing research continues to uncover new possibilities for its use. As synthetic methodologies evolve and sustainability becomes increasingly important, compounds like this will likely play an even greater role in shaping the future of chemical innovation.